Cas no 503176-43-0 (1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde
• CAS No: 503176-43-0
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 933542
• Update Time: 2025-06-07

1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)-1H-pyrazole-4-carbaldehyde
• 1-pyrazin-2-ylpyrazole-4-carbaldehyde
• 1-(2-pyrazinyl)-1H-imidazole-4-carboxaldehyde
• AG-F-69056
• AK113892
• CTK4J2434
• KB-215876
• 6893AB
• ST24037648
• 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C8H6N4O/c13-6-7-3-11-12(5-7)8-4-9-1-2-10-8/h1-6H
• InChI Key： NNNVETIORKXOFC-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C2C=NC=CN=2)C=1

Computed Properties

• Exact Mass: 174.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 60.7

Experimental Properties

• PSA: 60.67000
• LogP: 0.47480

1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD51838)

Additional information on 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 503176-43-0 and Product Name: 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde

The compound with CAS No. 503176-43-0 and the product name 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its pyrazinyl and pyrazolyl moieties, has garnered considerable attention due to its versatile structural framework and potential biological activities. The aldehyde functional group at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, the exploration of 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde has been extensively studied for its pharmacological properties. The pyrazine and pyrazole rings are well-known for their presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The unique combination of these heterocycles in 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde suggests potential therapeutic applications that warrant further investigation.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The presence of the aldehyde group allows for further functionalization through condensation reactions, forming Schiff bases and other derivatives that exhibit enhanced biological activity. These derivatives have been explored for their potential in treating various diseases, including neurodegenerative disorders and infectious diseases.

Recent studies have highlighted the importance of 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in targeting enzymes such as kinases and proteases, which are critical in cancer progression. Additionally, the pyrazinyl moiety has been found to interact with DNA-binding proteins, suggesting potential applications in oncology.

The structural flexibility of 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde also makes it an attractive candidate for drug design. By modifying various substituents on the pyrazine and pyrazole rings, chemists can fine-tune the pharmacokinetic properties of the compound. This adaptability has led to the development of several lead compounds that are currently undergoing preclinical testing. The results from these studies are promising, indicating that this compound has the potential to become a cornerstone in future pharmaceutical therapies.

In addition to its pharmaceutical applications, 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde has found utility in agrochemical research. The unique chemical properties of this compound make it a valuable tool for developing new pesticides and herbicides. By incorporating it into synthetic pathways, researchers have created compounds that exhibit high efficacy against pests while maintaining environmental safety.

The synthesis of 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent standards required for pharmaceutical use.

As research continues to uncover new applications for 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde, its significance in medicinal chemistry is only expected to grow. The compound's unique structural features and reactivity make it a versatile building block for developing innovative therapeutic agents. Future studies will likely focus on optimizing synthetic routes and exploring new derivatives with enhanced biological activity.

The growing interest in this compound underscores the importance of heterocyclic chemistry in drug discovery. The ability to design molecules with specific pharmacological properties relies heavily on understanding the interactions between different functional groups and heterocyclic systems. 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde exemplifies how these principles can be applied to create novel therapeutic entities with significant clinical value.

In conclusion, CAS No. 503176-43-0 and its corresponding product name 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde represent a promising area of research with far-reaching implications for pharmaceuticals and agrochemicals. The ongoing investigations into this compound highlight its potential as a key intermediate in drug development and underscore the importance of heterocyclic chemistry in addressing global health challenges.